N~1~-(2,4-dimethoxyphenyl)-N~2~-[(2,5-dimethoxyphenyl)sulfonyl]-N~2~-methylglycinamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(2,5-dimethoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C19H24N2O7S/c1-21(29(23,24)18-11-14(26-3)7-9-16(18)27-4)12-19(22)20-15-8-6-13(25-2)10-17(15)28-5/h6-11H,12H2,1-5H3,(H,20,22)
• InChI Key: WBYMXVINPGWMAW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=C(C=C(C=C1)OC)OC)S(=O)(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C19H24N2O7S
• Molecular Weight: 424.5 g/mol

Description

This compound belongs to a class of molecules that have been explored for their potential in various biochemical and pharmacological applications. The interest in such compounds typically stems from their unique structural features, which can impart specific biological activities or chemical properties.

Synthesis Analysis

The synthesis of related compounds often involves multistep reactions, such as the Bohlmann-Rahtz heteroannulation reaction, to construct complex molecular architectures efficiently. For example, the synthesis of dimethyl sulfomycinamate, a related compound, was achieved through a 13-step process with total regiocontrol, demonstrating the complexity and precision required in synthesizing these molecules (Bagley et al., 2005).

Molecular Structure Analysis

Molecular structure analysis of such compounds often involves the use of techniques like NMR, IR spectroscopy, and X-ray crystallography. These methods provide insights into the compound's conformation, bond lengths, angles, and overall 3D structure, which are crucial for understanding its reactivity and properties.

Chemical Reactions and Properties

The compound's chemical reactivity can be influenced by its sulfonamide groups and dimethoxyphenyl moieties. Sulfonamide derivatives, for instance, have been shown to exhibit a range of biological activities, including inhibitory effects against various cancer cell lines, showcasing the chemical versatility and potential utility of these compounds (Ghorab et al., 2016).